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Introduction

StickyCat Cl is a water-soluble, ruthenium-based olefin metathesis catalyst.[1] Its robust
nature and high stability in air make it a versatile tool for various polymerization reactions,
particularly Ring-Opening Metathesis Polymerization (ROMP). A key feature of StickyCat Cl is
its insolubility in organic solvents, which facilitates straightforward removal of the ruthenium
catalyst residue post-polymerization, a critical consideration for applications in materials
science and drug development where polymer purity is paramount.[1] The catalyst's substrate
scope is comparable to well-established catalysts like the Grubbs second-generation and nitro-
Grela catalysts.[1]

These application notes provide an overview of the use of StickyCat Cl in the synthesis of
polymers, with a focus on polynorbornene derivatives. Detailed experimental protocols and
representative data are presented to guide researchers in utilizing this catalyst for their specific
applications.

Key Applications

The primary application of StickyCat Cl in polymer synthesis is Ring-Opening Metathesis
Polymerization (ROMP). ROMP is a powerful chain-growth polymerization technique for cyclic
olefins, driven by the relief of ring strain. This method allows for the synthesis of a wide variety
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of functionalized polymers with controlled molecular weights and narrow molecular weight
distributions.

StickyCat Cl is particularly well-suited for the ROMP of strained cyclic olefins such as:
e Norbornene and its derivatives

» Dicyclopentadiene (DCPD)

e Cyclooctene and its derivatives

The resulting polymers find use in diverse areas including advanced materials, drug delivery
systems, and biomimetic materials.

Data Presentation

The following tables summarize representative quantitative data for the synthesis of
polynorbornene using StickyCat Cl. These values are based on typical results obtained with
similar second-generation ruthenium metathesis catalysts.

Table 1: Effect of Monomer-to-Catalyst Ratio ([M]/[C]) on Polymer Properties

[M]/[C] Polymerizat Conversion
Entry . . . Mn (kDa) PDI
Ratio ion Time (h) (%)
1 200:1 2 >05 254 1.15
2 500:1 2 >95 62.8 1.21
3 1000:1 3 >90 115.2 1.28

Mn = Number-average molecular weight, PDI = Polydispersity Index (Mw/Mn)

Table 2: ROMP of Functionalized Norbornene Derivatives
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[MJ/[C] Conversion
Monomer . Solvent Mn (kDa) PDI
Ratio (%)
Dichlorometh
Norbornene 500:1 >95 62.8 1.21
ane
5_
Norbornene-
) Dichlorometh
2-carboxylic 500:1 >90 75.1 1.25
ane
acid methyl
ester
5- Dichlorometh
Norbornene- 500:1 ane/Methanol >85 58.9 1.30
2-methanol (9:1)

Experimental Protocols
General Considerations

o Catalyst Handling: StickyCat Cl exhibits high stability and can be handled in the air for short
periods.[1] For long-term storage, it is recommended to store it under an inert atmosphere at
2-8 °C.[1]

e Solvents: While StickyCat CI is water-soluble, the ROMP reactions are typically carried out
in organic solvents in which the monomer and resulting polymer are soluble.
Dichloromethane (CHzCl2) is a common choice.

e Monomer Purity: The purity of the monomer is crucial for achieving controlled polymerization
and high molecular weight polymers. It is recommended to purify monomers by distillation or
column chromatography before use.

Protocol 1: Synthesis of Polynorbornene via ROMP

This protocol describes a general procedure for the ring-opening metathesis polymerization of
norbornene using StickyCat Cl.

Materials:
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Norbornene

StickyCat CI

Dichloromethane (CH2Clz, anhydrous)

Methanol

Ethyl vinyl ether

Procedure:

Monomer Solution Preparation: In a clean, dry Schlenk flask under an inert atmosphere
(e.g., argon or nitrogen), dissolve the desired amount of norbornene in anhydrous
dichloromethane. The concentration of the monomer can be varied, but a typical starting
pointis 1 M.

Catalyst Solution Preparation: In a separate vial, weigh the required amount of StickyCat CI
based on the desired monomer-to-catalyst ratio (e.g., 500:1).

Initiation of Polymerization: Add the solid StickyCat ClI to the stirring monomer solution at
room temperature.

Polymerization: Allow the reaction to proceed for the desired amount of time (typically 1-4
hours). The progress of the reaction can be monitored by techniques such as *H NMR
spectroscopy or by observing an increase in the viscosity of the solution.

Termination: To terminate the polymerization, add a small amount of a chain transfer agent,
such as ethyl vinyl ether (approximately 100 equivalents with respect to the catalyst). Stir for
20-30 minutes.

Polymer Precipitation and Catalyst Removal: Precipitate the polymer by slowly adding the
reaction mixture to a large volume of vigorously stirring methanol. The white, fibrous
polynorbornene will precipitate out of the solution. The water-soluble StickyCat Cl and its
byproducts will remain in the methanol/dichloromethane solution.
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« |solation and Drying: Collect the polymer by filtration, wash it with fresh methanol, and dry it
under vacuum to a constant weight.

Characterization:
The resulting polymer can be characterized by:

o Gel Permeation Chromatography (GPC): To determine the number-average molecular
weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To confirm the polymer
structure.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.
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Caption: Workflow for Ring-Opening Metathesis Polymerization (ROMP) using StickyCat Cl.

Logical Relationship of Catalyst Properties and Benefits
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Caption: Relationship between StickyCat Cl properties and its advantages in polymer
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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